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Compound of Interest

Compound Name:
Levomefolate calcium

pentahydrate

CAS No.: 419563-18-1

Cat. No.: B608539

Get Quote

) CAS No: 151533-22-1

Abstract & Technical Scope
Levomefolate calcium is the biologically active form of folate, bypassing the enzymatic

reduction steps required by folic acid.[1] Its synthesis presents two primary challenges:

stereochemical control (isolating the 6S-diastereomer from the racemic mixture) and oxidative

instability. This guide details a three-phase industrial workflow:

Reductive Methylation: One-pot conversion of Folic Acid to racemic 5-methyltetrahydrofolate

(5-MTHF).

Optical Resolution: Diastereomeric separation using (S)-(-)-

-phenylethylamine.

Salt Formation & Crystallization: Conversion to the stable Calcium Pentahydrate form (Type

I).
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Chemical Reaction Pathway
The following diagram illustrates the transformation from Folic Acid to the final Levomefolate

Calcium salt.
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Caption: Step-wise chemical transformation from Folic Acid to Levomefolate Calcium.

Detailed Experimental Protocol
Phase 1: Reductive Methylation (One-Pot Synthesis)
Objective: Convert Folic Acid to racemic (6R,S)-5-methyltetrahydrofolic acid. Mechanism:

Reduction of the pteridine ring followed by condensation with formaldehyde and reduction of

the methylene bridge.

Reagents & Parameters:

Reagent Specification Molar Eq. Function

Folic Acid USP Grade 1.0 Starting Material

| Sodium Borohydride (

) | Powder, >98% | 3.0 - 4.0 | Reducing Agent | | Formaldehyde | 37% Aqueous Sol. | 1.5 - 2.0 |
Methylating Agent | | Sodium Hydroxide | 1M Solution | As req. | pH Control | | Ascorbic Acid |
Antioxidant | 0.1 w/w | Oxidation Protection |

Protocol Steps:

Suspension: In a reactor inerted with Nitrogen (

), suspend Folic Acid (100 g) in degassed water (1.0 L).
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Dissolution: Adjust pH to 7.5–8.0 using 1M NaOH. The solution becomes clear.

Reduction 1: Cool to <10°C. Slowly add

(1.5 eq) over 30 mins.

Critical: Exothermic reaction. Maintain temp <20°C to prevent degradation.

Heating: Heat mixture to 70°C for 1 hour to complete reduction to Tetrahydrofolate (THF).

Methylation: Cool to 20°C. Add Formaldehyde (37% soln, 1.5 eq) dropwise. Stir for 1 hour to

form the 5,10-methylene-THF intermediate.

Reduction 2: Add remaining

(1.5 eq) slowly. Heat to 60°C for 1 hour.

Quench: Cool to 5°C. Adjust pH to 4.0 with dilute HCl to precipitate the crude (6R,S)-5-

MTHF. Filter and wash with cold water containing 0.1% ascorbic acid.

Phase 2: Diastereomeric Resolution
Objective: Isolate the biologically active (6S)-isomer from the racemate. Key Reagent: (S)-(-)-

-phenylethylamine (Chiral Resolving Agent).

Protocol Steps:

Resuspension: Suspend the wet crude (6R,S)-5-MTHF in water (10 volumes).

Amine Addition: Add (S)-(-)-

-phenylethylamine (1.0 eq relative to the (6S)-content).

Heating: Heat to 75°C until dissolution is complete.

Selective Crystallization:

Cool slowly to 55°C. Seed with pure (6S)-amine salt if available.
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Maintain at 55°C for 1 hour. The (6R)-isomer salt remains in solution or forms a different

polymorph.

Cool further to 20°C over 4 hours.

Filtration: Filter the precipitate. The solid is the (6S)-5-MTHF phenylethylamine salt.

Purification: Recrystallize the wet cake from hot water (1:10 ratio) to achieve >99%

diastereomeric purity (verify by Chiral HPLC).

Phase 3: Calcium Salt Formation & Pentahydrate
Crystallization
Objective: Convert the amine salt to the stable Calcium Pentahydrate form.

Protocol Steps:

Free Acid Release: Suspend the purified amine salt in water. Add 1M NaOH to adjust pH to

12.0. The amine is released and extracted into an organic solvent (e.g., Toluene) or removed

via steam distillation.

Calcium Addition: To the aqueous phase (containing (6S)-5-MTHF sodium salt), adjust pH to

7.5 with dilute HCl.

Precipitation: Add Calcium Chloride (

, 1.1 eq) dissolved in a minimum amount of water.

Crystallization (Pentahydrate Specifics):

Heat the slurry to 90°C for 30 minutes to ensure conversion to the thermodynamically

stable crystalline form (Type I).

Note: Low-temperature precipitation often yields amorphous or unstable lower hydrates.

The heat treatment is critical for the pentahydrate lattice.

Isolation: Filter the white crystalline solid while hot (or after cooling to 20°C depending on

yield requirements, but hot filtration removes inorganic impurities better).
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Drying: Dry under vacuum at 35°C. Do not exceed 40°C to prevent dehydration of the

pentahydrate structure.

Target Water Content: 12.0% – 16.0% (Theoretical for

is ~15%).

Process Workflow Diagram
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Caption: Industrial unit operations for Levomefolate Calcium production.
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Quality Control & Characterization
Parameter Method Acceptance Criteria

Identification IR / HPLC Matches Standard

Assay (Anhydrous) HPLC 98.0% – 102.0%

Chiral Purity Chiral HPLC (BSA Column) (6S)-isomer > 99.0%

Calcium Content Complexometric Titration 7.8% – 8.6%

Water Content Karl Fischer 12.0% – 16.0% (Pentahydrate)

Polymorph XRD
Characteristic peaks at

: 6.5, 13.3, 16.8, 20.1

Critical Process Parameters (CPPs):

Oxygen Exclusion: All water must be degassed; reactions performed under

.

pH Control: Strict monitoring during the salt exchange prevents degradation.

Thermal History: The 90°C treatment in Phase 3 is mandatory to obtain the stable crystalline

Type I (pentahydrate) form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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